4-(1-Methylpyrazol-4-yl)pyrrolidin-2-one

• IUPAC Name: 4-(1-methylpyrazol-4-yl)pyrrolidin-2-one
• InChI: InChI=1S/C8H11N3O/c1-11-5-7(4-10-11)6-2-8(12)9-3-6/h4-6H,2-3H2,1H3,(H,9,12)
• InChI Key: IFNJOWBFZJNUCY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CC(=O)NC2
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• CAS RN: 1484252-01-8

Description

4-(1-Methylpyrazol-4-yl)pyrrolidin-2-one is a compound with the molecular formula C8H11N3O and a molecular weight of 165.19. It’s a part of the pyrrolidine class of compounds, which are five-membered nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of 4-(1-Methylpyrazol-4-yl)pyrrolidin-2-one is characterized by a five-membered pyrrolidine ring. This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring.

Scientific Research Applications

Drug Synthesis and Medicinal Chemistry

4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one: is a valuable intermediate in medicinal chemistry. It can be utilized to synthesize a variety of pharmacologically active compounds. . The pyrazole moiety, in particular, is a common feature in many drugs due to its mimicry of the adenine base in ATP, allowing it to interact with various enzymes and receptors.

Safety and Hazards

The safety information available indicates that 4-(1-Methylpyrazol-4-yl)pyrrolidin-2-one may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

Pyrrolidine compounds, including 4-(1-Methylpyrazol-4-yl)pyrrolidin-2-one, have significant potential in pharmacology and medicinal chemistry. Future research could focus on further exploring the biological activities of these compounds, optimizing their synthesis methods, and investigating their mechanisms of action.

Mechanism of Action

Target of Action

The compound contains a pyrazole ring, which is a common structure in many biologically active compounds. Pyrazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities . .

Biochemical Pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Many drugs that contain a pyrazole ring are involved in pathways related to inflammation, cancer, and bacterial infections .